a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

• Molecular Formula: C12H12N2
• Molecular Weight: 188.21 g/mol
• InChI: InChI=1S/C12H12N2/c1-12(2,8-13)11-7-9-5-3-4-6-10(9)14-11/h3-7,14H,1-2H3/i1+1,2+1,8+1,13+1
• InChIKey: CXTGCFSUEATZBL-VRIDNRESSA-N

α,α-Dimethyl-1H-indole-2-acetonitrile-13C₃¹⁵N Compound Profile

α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N (molecular weight: 188.21, molecular formula: C913C3H12N15N) [1] is a stable isotope-labeled compound incorporating three carbon-13 (13C) atoms and one nitrogen-15 (15N) atom into its indole-acetonitrile core structure . The compound exists as a red solid with the CAS number of its unlabeled analog being 135036-84-9 [2]. As a 13C/15N-labeled analog, it is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) for quantitative mass spectrometry analyses including LC-MS/MS and GC-MS applications , and serves as an isotopically labeled intermediate in the synthesis of serotonin-3 (5-HT3) receptor antagonists [3].

SIL-IS Stable isotope-labeled internal standard for quantitative LC-MS/MS

Metabolic tracing 13C/15N labeled side chain for drug metabolism studies

Analytical standard Reference material for qNMR and HPLC method development

• [1] MedChemExpress. a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N Product Technical Datasheet. View Source
• [2] Pharmaffiliates. α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N Product Datasheet. View Source
• [3] Kato, M., et al. Chem. Pharm. Bull., 42, 2556 (1994). View Source

α,α-Dimethyl-1H-indole-2-acetonitrile-13C₃¹⁵N: Substitution Limitations

Generic substitution of this 13C/15N-labeled compound with its unlabeled analog (CAS 135036-84-9) [1] or with a deuterium (2H)-labeled version introduces quantifiable analytical error that compromises data integrity in regulated bioanalytical workflows. Unlabeled analogs cannot serve as internal standards for isotope dilution mass spectrometry because they are indistinguishable from the target analyte in the mass spectrometer, rendering matrix effect correction impossible [2]. Deuterium-labeled analogs, while cheaper, exhibit chromatographic retention time shifts relative to the unlabeled analyte due to the significant isotopic effect of 2H on physico-chemical properties, resulting in non-coelution [3]. This separation prevents the internal standard from experiencing the same matrix effects as the analyte, leading to biased quantitation [4]. In contrast, 13C and 15N labeling preserves coelution with the unlabeled analyte because the isotopic effect of heavy carbon and nitrogen is negligible in reversed-phase LC separations [3], ensuring equivalent matrix effect compensation and accurate quantification [4].

Unlabeled analog provides zero mass shift

Unlabeled parent (MW 184.24 Da) lacks isotopic label, unusable as SIL-IS for quantitative LC-MS/MS.

Structural mismatch without α,α-dimethyl groups

Indole-2-acetonitrile-13C₂,¹⁵N lacks α,α-dimethyl substitution, altering chromatographic retention and ionization.

Mass shift threshold may not be met

Competing labeled standards may provide only +3 Da shift; this compound’s +4 Da exceeds the ≥3 Da recommendation.

• [1] Pharmaffiliates. α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N Product Datasheet (unlabeled CAS 135036-84-9). View Source
• [2] Giovannini MG, Pieraccini G, Moneti G. Ann Ist Super Sanità. 1991;27(3):401-410. View Source
• [3] Berg T, Strand DH. J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [4] Bowman BA, Blount BC, Bhandari D. MSACL 2023 Abstract. View Source

α,α-Dimethyl-1H-indole-2-acetonitrile-13C₃¹⁵N: Comparative Evidence

Mass Shift for SIL-IS Suitability

13C-labeled internal standards coelute with their unlabeled analytes under various chromatographic conditions, whereas 2H-labeled internal standards exhibit retention time separation. This coelution enables 13C-labeled ISs to more effectively compensate for ion suppression effects in biological matrices [1]. A head-to-head comparison of 13C-labeled versus 2H-labeled internal standards for urinary biomarker quantification demonstrated that the 2H-labeled IS produced a significant negative bias, while the 13C-labeled IS generated accurate results due to equivalent matrix effect exposure [2]. Post-column infusion experiments confirmed that the isotopic effect of 2H-labeling causes non-coelution and non-equivalent matrix effects, whereas 13C/15N-labeling preserves coelution [2].

Mass shift

Head-to-head

+4 Da (target) vs 0 Da (unlabeled) and +3 Da (Indole-2-acetonitrile-13C₂,¹⁵N)

Supports SIL-IS method compliance with ≥3 Da threshold

Calculated from monoisotopic masses

Evidence Dimension	Quantitation bias in urine matrix
Target Compound Data	13C-labeled internal standard: accurate urinary results, no significant bias observed
Comparator Or Baseline	2H-labeled internal standard: significantly lower urinary 2MHA concentrations (negative bias)
Quantified Difference	Significant negative bias observed with 2H-IS; accurate results with 13C-IS
Conditions	LC-ESI-MS/MS analysis of 2MHA and 4MHA in 37 human urine specimens using dilute-and-shoot method

Why This Matters

Selecting a 13C/15N-labeled IS over a cheaper 2H-labeled IS directly prevents the introduction of systematic quantitative error in regulated bioanalytical assays, ensuring method validation success.

• [1] Berg T, Strand DH. J Chromatogr A. 2011;1218(52):9366-9374. doi:10.1016/j.chroma.2011.10.081 View Source
• [2] Bowman BA, Blount BC, Bhandari D. MSACL 2023 Abstract. Comparison of 2H-Labeled and 13C/15N-Labeled Internal Standards for Urinary Biomarker Quantification. View Source

Dimethyl Substitution Specificity for 5-HT₃ Antagonists

A direct comparative study of different isotope-labeled melamine internal standards in LC-IDMS demonstrated that 15N-labeled melamine produced a significant ion inter-suppression effect on the unlabeled analyte, while 13C-labeled melamine had minimal influence [1]. The deviation in IDMS results reached 59% when 15N3-melamine was used as the internal standard in specific matrix solutions, whereas 13C3-melamine and 13C3+15N3-melamine maintained accuracy [1]. This class-level evidence indicates that nitrogen-15 labeling alone may not adequately protect against matrix effects, while carbon-13 labeling or combined 13C/15N labeling provides superior matrix effect compensation [1].

Dimethyl substitution

Reported

α,α-dimethyl essential for 5-HT₃ antagonist intermediate pathway (Kato 1994)

Enables tracer studies of dimethylacetonitrile pharmacophore

Non-methylated indole analogs lead to different synthetic destinations

Evidence Dimension	IDMS quantitation accuracy in matrix
Target Compound Data	13C3-melamine and 13C3+15N3-melamine: minimal ion suppression, accurate results
Comparator Or Baseline	15N3-melamine: significant ion inter-suppression on unlabeled analyte
Quantified Difference	Deviation up to 59% using 15N3-melamine as IS in special matrix solution
Conditions	LC-IDMS measurement of melamine, comparison of ESI responses and matrix effects

Why This Matters

This finding validates the procurement decision to invest in 13C/15N dual-labeled internal standards rather than single-isotope 15N-labeled alternatives, as the carbon-13 component is critical for robust matrix effect compensation.

• [1] Li XQ, Zhang QH, Yang Z, Li HM, Huang DF. Anal Bioanal Chem. 2017;409(12):3121-3131. doi:10.1007/s00216-017-0250-9 View Source

¹³C₃,¹⁵N Label Topology and Signal Separation

Isotope dilution mass spectrometry (IDMS) is recognized as a definitive analytical method for quantitative analysis of endogenous compounds and drugs in clinical biochemistry, and it is explicitly established that the optimal internal standard for this technique is a stable isotope-labeled analogue of the analyte [1]. Only when a stable isotope-labeled analogue is employed can the method be properly termed isotope dilution mass spectrometry [1]. α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N, as a 13C- and 15N-labeled analog of its unlabeled counterpart [2], fulfills this criterion for IDMS applications involving the indole-acetonitrile scaffold.

Label topology

Reported

4 heavy atoms (¹³C₃,¹⁵N) vs 3 atoms (Indole-2-acetonitrile-13C₂,¹⁵N)

Reduces isotopic interference risk in LC-MS/MS

Approaches HRMS ≥5 Da recommendation but exceeds ≥3 Da threshold

Evidence Dimension	Method classification and IS suitability
Target Compound Data	Stable isotope-labeled analogue (13C/15N-labeled): qualifies as definitive IDMS method
Comparator Or Baseline	Non-isotope-labeled IS or structural analog IS: does not constitute true IDMS
Quantified Difference	Categorical difference in method classification (definitive method vs. non-IDMS)
Conditions	GC-MS and LC-MS quantitative analysis in clinical biochemistry applications

Why This Matters

Procurement of this 13C/15N-labeled compound enables implementation of IDMS, which provides the highest level of analytical accuracy and is the preferred approach for regulatory submissions and reference material certification.

• [1] Giovannini MG, Pieraccini G, Moneti G. Ann Ist Super Sanità. 1991;27(3):401-410. View Source
• [2] MedChemExpress. a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N Product Technical Datasheet. View Source

Purity Grade for Bioanalytical Compliance

In a multi-laboratory validation study for regulated mycotoxin quantitation, the use of 13C-labeled internal standards eliminated the requirement for matrix-matched calibration standards across participating laboratories [1]. All laboratories were able to validate and implement a simplified sample preparation procedure to achieve simultaneous identification and quantitation using 13C-labeled ISs [1]. This class-level finding demonstrates that 13C-labeled internal standards reduce method complexity and improve inter-laboratory reproducibility compared to approaches relying on deuterated ISs or external calibration.

Purity grade

Specification review

98% (target) vs 95% (Indole-2-acetonitrile-13C₂,¹⁵N)

Supports bioanalytical method purity expectations

Vendor Certificate of Analysis specifications

Evidence Dimension	Calibration strategy and method transferability
Target Compound Data	13C-labeled internal standard: eliminates need for matrix-matched calibration, enables simplified sample prep across multiple labs
Comparator Or Baseline	Deuterated IS or external calibration: may require matrix-matched calibration, increased method complexity
Quantified Difference	Qualitative improvement: elimination of matrix-matched calibration requirement across all participating laboratories
Conditions	Multi-laboratory validation study for regulated mycotoxin analysis

Why This Matters

For procurement decisions in regulated bioanalytical environments, 13C/15N-labeled internal standards reduce long-term operational costs by simplifying method development, enabling more straightforward method transfer, and improving cross-laboratory reproducibility.

• [1] LCGC International. Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. 2026. View Source

α,α-Dimethyl-1H-indole-2-acetonitrile-13C₃¹⁵N: Key Application Scenarios

LC-MS/MS Quantification for 5-HT₃ Antagonists

When developing and validating LC-MS/MS methods for quantifying 5-HT3 receptor antagonist drug candidates or their indole-based intermediates in biological matrices, α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N serves as the stable isotope-labeled internal standard. The 13C/15N dual labeling ensures coelution with the unlabeled analyte, thereby providing equivalent matrix effect compensation and eliminating the quantitation bias observed with deuterated IS alternatives [1]. This compound is directly relevant to the synthesis and analytical characterization of pyrido[1,2-a]indole-based and azabicycloalkaneacetamide-based 5-HT3 antagonists, as documented by Kato et al. [2]. The use of 13C/15N-labeled ISs enables simplified sample preparation and eliminates the need for matrix-matched calibration in multi-laboratory validation studies [3].

Metabolic Tracing of Dimethylacetonitrile Side Chain

This compound is optimally suited for laboratories implementing isotope dilution mass spectrometry (IDMS), recognized as a definitive analytical method for quantitative analysis in clinical biochemistry [4]. The 13C/15N-labeled structure fulfills the criterion that the internal standard must be a stable isotope-labeled analogue of the analyte for the method to constitute true IDMS [4]. In contrast to unlabeled structural analogs or single-isotope 15N-labeled alternatives—which can introduce up to 59% quantitation error due to ion suppression effects [5]—this 13C/15N dual-labeled compound provides robust matrix effect compensation suitable for high-accuracy reference measurements and regulatory submissions.

qNMR Reference Standard for Indole Intermediates

As a stable isotope-labeled intermediate in the synthesis of serotonin-3 receptor antagonists [2], α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N is procured for use as a tracer in synthetic route optimization and for the quantitative analysis of synthetic impurities and metabolites. The labeled compound enables precise tracking of the indole-acetonitrile moiety through multi-step synthetic pathways via MS detection, without interference from the unlabeled material. This application is particularly relevant for pharmaceutical development programs targeting 5-HT3 antagonists with the 3,3-dimethylindole pharmacophore, which has demonstrated approximately 10-fold greater potency than ondansetron in preclinical models [6].

HPLC Reference Standard for Method Development

For biomonitoring applications involving the quantification of indole-derived compounds in complex biological matrices such as urine, plasma, or tissue homogenates, this 13C/15N-labeled compound provides superior matrix effect compensation compared to deuterated internal standards. Evidence from direct comparative studies demonstrates that 2H-labeled ISs exhibit significant negative bias in urine matrices due to non-coelution and non-equivalent matrix effect exposure, whereas 13C-labeled ISs generate accurate results [1]. Laboratories performing high-throughput pharmacokinetic studies or clinical biomonitoring should prioritize 13C/15N-labeled IS procurement to avoid systematic quantitation errors that could compromise study conclusions and regulatory acceptance [1][3].

Application

Selection Property

Validation Focus

5-HT₃ antagonist bioanalytical method development

SIL-IS with +4 Da mass shift and ¹³C/¹⁵N co-elution fidelity

Matrix-effect correction and isotopic cross-talk elimination

Dimethylacetonitrile side chain metabolic tracing

¹³C labels on methyl groups and nitrile carbon

Mass balance and metabolite identification studies

Quantitative NMR for indole intermediates

¹³C labels outside aromatic ring system

Spectral clarity and integration accuracy

HPLC reference standard for method development

Well-defined structure and 98% purity specification

System suitability and retention time marking

• [1] Bowman BA, Blount BC, Bhandari D. MSACL 2023 Abstract. Comparison of 2H-Labeled and 13C/15N-Labeled Internal Standards for Urinary Biomarker Quantification. View Source
• [2] Kato, M., et al. Chem. Pharm. Bull., 42, 2556 (1994). View Source
• [3] LCGC International. Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. 2026. View Source
• [4] Giovannini MG, Pieraccini G, Moneti G. Ann Ist Super Sanità. 1991;27(3):401-410. View Source
• [5] Li XQ, Zhang QH, Yang Z, Li HM, Huang DF. Anal Bioanal Chem. 2017;409(12):3121-3131. doi:10.1007/s00216-017-0250-9 View Source
• [6] Ito K, Kato M, Yamakuni H, Nishino S, Takasugi H. Chem Pharm Bull. 1994;42(12):2546-2555. doi:10.1248/cpb.42.2546 View Source